Cas no 1803741-28-7 (4-Bromobenzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 4-Bromobenzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1803741-28-7
• MF: C₇H₃BrClNO₃S
• MW: 296.52561879158
• CID: 4818792
• Update Time: 2025-06-08

4-Bromobenzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C7H3BrClNO3S/c8-4-2-1-3-5-6(4)10-7(13-5)14(9,11)12/h1-3H
• InChI Key： AZEFKPCXQWGJRA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(O2)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on 4-Bromobenzo[d]oxazole-2-sulfonyl chloride

Introduction to 4-Bromobenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1803741-28-7)

4-Bromobenzo[d]oxazole-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803741-28-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzodioxole class, characterized by a bromine substituent at the 4-position and a sulfonyl chloride group at the 2-position of the benzo[d]oxazole core. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in medicinal chemistry.

The benzo[d]oxazole scaffold is a privileged structure in drug discovery, known for its broad spectrum of biological activities. It is commonly found in natural products and pharmaceuticals, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a bromine atom at the 4-position enhances the electrophilicity of the molecule, making it more reactive in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This reactivity is crucial for constructing complex molecular architectures.

The sulfonyl chloride functional group at the 2-position of the benzo[d]oxazole ring further extends its utility as a synthetic intermediate. Sulfonyl chlorides are versatile reagents used in organic synthesis for their ability to react with nucleophiles to form sulfonamides, sulfonates, and other derivatives. These derivatives often exhibit enhanced biological activity compared to their parent compounds, making them attractive for drug development.

In recent years, 4-Bromobenzo[d]oxazole-2-sulfonyl chloride has been extensively studied for its potential applications in medicinal chemistry. One of the most notable areas of research involves its use in the development of small-molecule inhibitors targeting various disease-related proteins. For instance, studies have demonstrated its utility in synthesizing inhibitors of kinases and other enzymes involved in cancer progression. The bromine atom facilitates palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups at the 4-position, thereby modulating the biological activity of the resulting compounds.

Moreover, the sulfonyl chloride moiety enables further derivatization into sulfonamides, which are known to be pharmacologically active. Sulfonamides have been widely used in antibiotics, anti-inflammatory drugs, and antiviral agents. By incorporating 4-Bromobenzo[d]oxazole-2-sulfonyl chloride into synthetic routes, researchers can access novel sulfonamide derivatives with tailored biological properties. These derivatives have shown promise in preclinical studies as potential therapeutic agents for conditions such as inflammation and infectious diseases.

The compound's reactivity also makes it a valuable tool in material science applications. For example, it can be used to functionalize polymers and surfaces with sulfonyl chloride groups, enhancing their adhesion properties or creating stimuli-responsive materials. Additionally, its ability to undergo cross-coupling reactions allows for the construction of complex organic frameworks with potential applications in optoelectronics and catalysis.

Recent advances in synthetic methodologies have further expanded the utility of 4-Bromobenzo[d]oxazole-2-sulfonyl chloride. Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have enabled efficient functionalization at multiple positions within the benzo[d]oxazole core. These methods have allowed chemists to access a diverse array of derivatives with unique structural motifs and biological activities.

In conclusion, 4-Bromobenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1803741-28-7) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. The combination of its reactivity with bromine and sulfonyl chloride functional groups provides chemists with a powerful toolset for designing novel therapeutic agents and advanced materials.